N-(4-fluorophenyl)-4-methyl-1-piperazinecarbothioamide

• IUPAC Name: N-(4-fluorophenyl)-4-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C12H16FN3S/c1-15-6-8-16(9-7-15)12(17)14-11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3,(H,14,17)
• InChI Key: FHZZNTLGGDNGJM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NC2=CC=C(C=C2)F
• Molecular Formula: C12H16FN3S
• Molecular Weight: 253.34 g/mol

Description

N-(4-fluorophenyl)-4-methyl-1-piperazinecarbothioamide, commonly known as FMPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. FMPP is a piperazine derivative that is structurally similar to other psychoactive substances, such as mephedrone and methamphetamine. The purpose of

Mechanism of Action

The exact mechanism of action of FMPP is not well understood, but it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI). This means that FMPP may increase the levels of these neurotransmitters in the brain, leading to various effects on mood, cognition, and behavior.
Biochemical and Physiological Effects:
FMPP has been shown to produce a range of biochemical and physiological effects in animal studies. These include increased locomotor activity, hyperthermia, and changes in brain dopamine and serotonin levels. FMPP has also been shown to produce rewarding effects in animal models, suggesting its potential as a drug of abuse.

Advantages and Limitations for Lab Experiments

FMPP has several advantages for use in lab experiments, including its relative ease of synthesis and its potential as a tool for studying the central nervous system. However, FMPP also has several limitations, including its potential for abuse and its lack of specificity for particular neurotransmitter systems.

Future Directions

There are several future directions for research on FMPP. These include further studies on its mechanism of action, its potential therapeutic applications, and its effects on different neurotransmitter systems. Additionally, there is a need for more research on the potential risks and benefits of FMPP use, both in the lab and in the general population. Overall, FMPP represents a promising area of research for scientists interested in the central nervous system and its functions.

Synthesis Methods

FMPP can be synthesized through a multi-step process that involves the reaction of 4-fluoroaniline with ethyl chloroformate to form N-(4-fluorophenyl) carbamate. This intermediate product is then reacted with methylpiperazine and thioamide to produce FMPP.

Scientific Research Applications

FMPP has been studied for its potential applications in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In particular, FMPP has been investigated for its effects on the central nervous system and its potential as a therapeutic agent for various neurological disorders.